Cas no 59782-34-2 (5-nonylthiophene-2-carboxylic acid)

• Product Name: 5-nonylthiophene-2-carboxylic acid
• CAS No: 59782-34-2
• MF: C₁₄H₂₂O₂S
• MW: 254.388283252716
• CID: 1617001
• PubChem ID: 587962
• Update Time: 2025-04-21

5-nonylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-nonylthiophene-2-carboxylic acid
• 2-thiophenecarboxylic acid, 5-nonyl-
• 59782-34-2
• 5-Nonyl-2-thiophenecarboxylic acid #
• VHGMGRAPHRVWCO-UHFFFAOYSA-N

• Inchi： 1S/C14H22O2S/c1-2-3-4-5-6-7-8-9-12-10-11-13(17-12)14(15)16/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： VHGMGRAPHRVWCO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CCCCCCCCC

Computed Properties

• Exact Mass: 254.13416
• Monoisotopic Mass: 254.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 381°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.525
• PSA: 37.3